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Compound of Interest

Compound Name: Bis(2-chloro-1-methylethyl) ether

Cat. No.: B132582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of Bis(2-
chloro-1-methylethyl) ether (also known as dichlorodiisopropyl ether), a crucial

physicochemical property for safety, handling, and process design in research and industrial

settings. This document summarizes available quantitative data, details a standard

experimental protocol for vapor pressure determination, and presents a visual workflow of the

methodology.

Quantitative Vapor Pressure Data
The vapor pressure of a substance is the pressure exerted by its vapor in thermodynamic

equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed

system. It is a critical indicator of a liquid's volatility.

The following table summarizes the reported vapor pressure data for Bis(2-chloro-1-
methylethyl) ether.
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Temperature
(°F)

Temperature
(°C)

Vapor
Pressure
(mmHg)

Vapor
Pressure (kPa)

Source

68 20 0.1 0.0133 [1][2]

68 20 0.56 0.0746 [3]

68 20 < 1.5 < 0.2 [4]

85.3 29.6 1 0.133 [1][2]

Note: Discrepancies in reported values may arise from different experimental methodologies or

sample purity.

Experimental Protocol: Determination of Vapor
Pressure by the Isoteniscope Method
The American Society for Testing and Materials (ASTM) standard D2879 outlines the procedure

for determining the vapor pressure-temperature relationship of liquids using an isoteniscope.[1]

[2][4][5][6] This method is suitable for liquids with vapor pressures between 133 Pa (1.0 torr)

and 101.3 kPa (760 torr).[1][2]

Principle
The isoteniscope is a constant-volume apparatus.[1][2] The principle of the method is that

when the liquid levels inside the U-tube of the isoteniscope are equal, the vapor pressure of the

liquid in the sample bulb is equal to the external pressure exerted on the other side of the U-

tube. This external pressure is measured by a manometer.

Apparatus
A typical setup for the isoteniscope method includes:

Isoteniscope: A glass apparatus consisting of a sample bulb and a U-tube manometer.

Constant-Temperature Bath: A bath capable of maintaining the desired temperature with high

stability.
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Vacuum Pump: To evacuate the system and remove dissolved gases.

Pressure-Measuring System: A manometer (e.g., mercury or digital) to measure the pressure

in the system.

Temperature-Measuring Device: A calibrated thermometer or thermocouple to accurately

measure the temperature of the bath.

Ballast Flask: A large flask connected to the system to dampen pressure fluctuations.

Procedure
Sample Preparation: The isoteniscope bulb is filled to approximately two-thirds of its volume

with the liquid sample, in this case, Bis(2-chloro-1-methylethyl) ether.

Assembly: The isoteniscope is placed in the constant-temperature bath and connected to the

vacuum and pressure-measuring system.

Degassing: The system is evacuated using the vacuum pump to remove air and other

dissolved gases from the sample. This is a critical step, as the presence of non-condensable

gases will lead to erroneously high pressure readings. The sample may be gently heated or

agitated during this process to facilitate the removal of dissolved gases.

Equilibration: The constant-temperature bath is set to the desired temperature. The system is

allowed to reach thermal and pressure equilibrium.

Pressure Measurement: Once the temperature has stabilized, the pressure of the system is

adjusted by slowly admitting a gas (e.g., nitrogen) until the levels of the liquid in the U-tube of

the isoteniscope are equal. The pressure required to achieve this balance is recorded from

the manometer. This recorded pressure is the vapor pressure of the sample at that

temperature.

Data Collection at Different Temperatures: The temperature of the bath is then changed to a

new setpoint, and steps 4 and 5 are repeated to obtain a series of vapor pressure

measurements at different temperatures.

Experimental Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b132582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in determining the vapor pressure of a liquid

using the isoteniscope method.
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Caption: Workflow for vapor pressure determination using the isoteniscope method.

This guide provides essential information on the vapor pressure of Bis(2-chloro-1-
methylethyl) ether and a standardized method for its determination. Accurate vapor pressure

data is fundamental for ensuring the safe handling and effective application of this chemical in

various scientific and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Vapor Pressure of Bis(2-chloro-1-
methylethyl) ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132582#vapor-pressure-of-bis-2-chloro-1-
methylethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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